Cas no 38980-93-7 (5-(4-nitrophenyl)-1H-imidazole)

5-(4-Nitrophenyl)-1H-imidazole is a nitro-substituted imidazole derivative with significant utility in organic synthesis and pharmaceutical research. Its structure features an imidazole core linked to a 4-nitrophenyl group, imparting reactivity suitable for further functionalization. This compound serves as a versatile intermediate in the development of heterocyclic compounds, particularly in medicinal chemistry for designing potential bioactive molecules. The nitro group enhances electrophilic properties, facilitating nucleophilic substitution reactions, while the imidazole ring offers coordination sites for metal complexes. Its stability and well-defined synthetic pathways make it a reliable building block for research applications. Suitable for controlled reactions, it is commonly employed in studies targeting antimicrobial, antitumor, or enzyme-inhibiting agents.
5-(4-nitrophenyl)-1H-imidazole structure
38980-93-7 structure
Product Name:5-(4-nitrophenyl)-1H-imidazole
CAS No:38980-93-7
MF:C9H7N3O2
MW:189.170781373978
MDL:MFCD00297072
CID:304205
PubChem ID:910844
Update Time:2025-06-07

5-(4-nitrophenyl)-1H-imidazole Chemical and Physical Properties

Names and Identifiers

    • 4-(1H-Imidazol-4-yl)aniline
    • 4-(4-Nitro-phenyl)-1H-imidazole
    • 4-(4-NITROPHENYL)-1H-IMIDAZOLE
    • 5-(4-nitrophenyl)-1H-Imidazole
    • 1H-4-(4-nitro-phenyl)-imidazole
    • 4-(4-Nitro-phenyl)-1(3)H-imidazol
    • 4-(4-nitro-phenyl)-1(3)H-imidazole
    • 4-(4-nitro-phenyl)-imidazole
    • 4(5)-(4'-nitrophenyl)-1H-imidazole
    • 4-(p-nitrophenyl)-imidazole
    • 5-(4-nitrophenyl)imidazole
    • AC1LIT68
    • AC1Q1XIE
    • AC1Q20SE
    • PubChem8061
    • SBB067622
    • SureCN1876057
    • 1H-Imidazole,5-(4-nitrophenyl)-
    • 4-(4-nitrophenyl)imidazole
    • Oprea1_661954
    • MLS000779641
    • 4-(4'-Nitrophenyl)imidazole
    • FNLBIRUBMLUNQC-UHFFFAOYSA-N
    • 4-(4-nitro-phenyl)1H-imidazole
    • HMS2799A23
    • 1H-Imidazole, 5-(4-nitrophenyl)-
    • STL295932
    • 1H-Imidazole, 4-
    • SMR000419824
    • Z90663564
    • CS-0214725
    • EN300-18831
    • A824359
    • 38980-93-7
    • Y11323
    • FT-0654796
    • AKOS006240812
    • CHEMBL1460009
    • AKOS000446798
    • SCHEMBL18799040
    • DTXSID70358702
    • 1H-Imidazole, 4-(4-nitrophenyl)-
    • SCHEMBL1876057
    • DB-069747
    • 5-(4-nitrophenyl)-1H-imidazole
    • MDL： MFCD00297072
    • Inchi： 1S/C9H7N3O2/c13-12(14)8-3-1-7(2-4-8)9-5-10-6-11-9/h1-6H,(H,10,11)
    • InChI Key： FNLBIRUBMLUNQC-UHFFFAOYSA-N
    • SMILES： [O-][N+](C1C=CC(=CC=1)C1=CN=CN1)=O

Computed Properties

  • Exact Mass: 189.05400
  • Monoisotopic Mass: 189.053826475g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 209
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 74.5
  • XLogP3: 1.6

Experimental Properties

  • PSA: 74.50000
  • LogP: 2.50810

5-(4-nitrophenyl)-1H-imidazole Customs Data

  • HS CODE：2933290090
  • Customs Data：

    China Customs Code:

    2933290090

    Overview:

    2933290090. Other compounds with non fused imidazole ring in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933290090. other compounds containing an unfused imidazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

5-(4-nitrophenyl)-1H-imidazole Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
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TRC
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Chemenu
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 $149 2023-01-19
Chemenu
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 38980-93-7 95%+
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eNovation Chemicals LLC
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Enamine
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Enamine
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 38980-93-7 95%
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Enamine
EN300-18831-0.25g
4-(4-nitrophenyl)-1H-imidazole
 38980-93-7 95%
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 $168.0 2023-09-18
Enamine
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 38980-93-7 95%
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